(E)-N-(6-(N,N-diallylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[6-[bis(prop-2-enyl)sulfamoyl]-1,3-benzothiazol-2-yl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C20H19N3O4S2/c1-3-11-23(12-4-2)29(25,26)16-8-9-17-18(14-16)28-20(21-17)22-19(24)10-7-15-6-5-13-27-15/h3-10,13-14H,1-2,11-12H2,(H,21,22,24)/b10-7+
• InChI Key: FXRGNDQPKYYWPA-JXMROGBWSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

(E)-N-(6-(N,N-diallylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and limitations in laboratory experiments.

Scientific Research Applications

Synthesis and Reactivity

Research into the synthesis and reactivity of compounds containing furan and benzo[d]thiazolyl groups has led to the development of novel heterocyclic compounds. For instance, Aleksandrov et al. (2021) demonstrated the synthesis of 2-(furan-2-yl)benzo[1,2-d:4,3-d']bis[1,3]thiazole via acylation and subsequent electrophilic substitution reactions, indicating the potential for creating diverse heterocyclic structures with this approach (Aleksandrov et al., 2021). Similarly, Patel et al. (2015) synthesized novel heterocyclic compounds incorporating furan-2-yl and benzo[d]thiazol-2-yl groups, characterized by spectroscopic methods and evaluated for their antimicrobial activities (Patel et al., 2015).

Biological Activities

The exploration of biological activities is another significant research application. El-Telbani et al. (2011) synthesized a series of compounds incorporating the furan-2-yl group and evaluated their antiviral activities, demonstrating the potential for developing novel antiviral agents (El-Telbani et al., 2011). Furthermore, Sa̧czewski et al. (2004) prepared acrylonitriles substituted with furan and thiophene rings, tested for cytotoxic potency against human cancer cell lines, revealing structure-activity relationships crucial for anticancer drug design (Sa̧czewski et al., 2004).